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Compound of Interest

Compound Name: 2-Bromo-4-methylhexane

Cat. No.: B13611866 Get Quote

An In-depth Technical Guide to 2-Bromo-4-
methylhexane
This technical guide provides a comprehensive overview of 2-Bromo-4-methylhexane, a

halogenated alkane with applications in organic synthesis. The document covers its chemical

structure, IUPAC nomenclature, physicochemical properties, and key reaction pathways,

including a detailed experimental protocol for its synthesis.

Chemical Structure and IUPAC Name
2-Bromo-4-methylhexane is an alkyl halide characterized by a hexane backbone.[1] The

International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-
bromo-4-methylhexane.[1][2] This name indicates a six-carbon main chain (hexane) with a

bromine atom substituted at the second carbon and a methyl group at the fourth carbon.[1][3]

The condensed structural formula can be represented as CH₃CH(Br)CH₂CH(CH₃)CH₂CH₃.

The structure contains two chiral centers, at carbon 2 and carbon 4, meaning it can exist as

four possible stereoisomers (diastereomers).

Physicochemical Properties
The key physicochemical properties of 2-Bromo-4-methylhexane are summarized in the table

below. This data is crucial for its handling, storage, and application in chemical reactions.
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Property Value Source

IUPAC Name 2-bromo-4-methylhexane [2][4]

CAS Number 61653-12-1 [1][2][5]

Molecular Formula C₇H₁₅Br [1][2][4]

Molecular Weight 179.10 g/mol [1][2][4]

Canonical SMILES CCC(C)CC(C)Br [2][4][5]

InChI Key
NRWCWVSNXYGJCU-

UHFFFAOYSA-N
[1][2][4]

XLogP3 3.6 [2][4]

Exact Mass 178.03571 g/mol [2][4]

Boiling Point Not reported [1]

Density Not reported [1]

Synthesis and Reactivity
Synthesis via Radical Bromination

The primary method for synthesizing 2-Bromo-4-methylhexane is through the radical

bromination of 4-methylhexane.[1] This reaction proceeds via a free-radical mechanism,

typically initiated by ultraviolet (UV) light or heat, which facilitates the selective abstraction of a

hydrogen atom from the secondary carbon, followed by its replacement with a bromine atom.[1]
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Synthesis
Reactivity

4-Methylhexane Radical
Initiation Bromination 2-Bromo-4-methylhexane
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Experimental Protocol: Synthesis of 2-Bromo-4-methylhexane

This protocol describes a general procedure for the synthesis of 2-Bromo-4-methylhexane via

the radical bromination of 4-methylhexane.

Materials:

4-methylhexane

Bromine (Br₂)

Radical initiator (e.g., Azobisisobutyronitrile - AIBN) or a UV lamp

Nonpolar solvent (e.g., hexane)

Sodium thiosulfate solution (aqueous)

Brine solution (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, dissolve 4-methylhexane in a nonpolar solvent like hexane. The
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apparatus should be protected from ambient light if a UV lamp is not used for initiation.

Initiation: If using a chemical initiator, add a catalytic amount of AIBN to the solution.

Alternatively, position a UV lamp to irradiate the flask.

Bromine Addition: Slowly add bromine dropwise from the dropping funnel to the stirred

solution. The reaction is exothermic, and the addition rate should be controlled to maintain a

moderate temperature (e.g., 40–60°C) to prevent over-bromination.[1] The characteristic red-

brown color of bromine should fade as it is consumed.

Reaction Monitoring: The progress of the reaction can be monitored by Gas Chromatography

(GC) or Thin Layer Chromatography (TLC) to observe the consumption of the starting

material.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

reaction mixture with an aqueous solution of sodium thiosulfate to quench any unreacted

bromine.

Extraction: Transfer the mixture to a separatory funnel and wash with water, followed by a

brine solution.

Drying and Concentration: Separate the organic layer, dry it over anhydrous magnesium

sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation to yield pure 2-
Bromo-4-methylhexane.

Chemical Reactivity

The bromine atom in 2-Bromo-4-methylhexane is a good leaving group, making the

compound susceptible to nucleophilic substitution reactions.[1] As a secondary alkyl halide, it

can undergo both SN1 and SN2 reactions, with the dominant pathway influenced by the

nucleophile, solvent, and temperature.

SN2 Reactions: In the presence of strong nucleophiles (e.g., hydroxide, cyanide) and polar

aprotic solvents (e.g., DMSO), 2-Bromo-4-methylhexane tends to react via an SN2

mechanism.[1]
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SN1 Reactions: In polar protic solvents, which can stabilize the secondary carbocation

intermediate, an SN1 pathway may be favored, especially with weaker nucleophiles.[1]

This reactivity makes 2-Bromo-4-methylhexane a useful intermediate for introducing the 4-

methylhexyl group into various molecular structures, finding utility in the synthesis of

pharmaceuticals and agrochemicals.[1]

Logical Workflow for Reaction Pathway Selection
The choice between an SN1 and SN2 pathway for a reaction involving 2-Bromo-4-
methylhexane is a critical consideration in synthetic design. The following diagram illustrates

the logical workflow for determining the likely reaction mechanism based on experimental

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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